methyl {(5Z)-5-[3,5-dibromo-4-(prop-2-en-1-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

• Molecular Formula: C16H13Br2NO5S
• Molecular Weight: 491.2 g/mol
• IUPAC Name: methyl 2-[(5Z)-5-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H13Br2NO5S/c1-3-4-24-14-10(17)5-9(6-11(14)18)7-12-15(21)19(16(22)25-12)8-13(20)23-2/h3,5-7H,1,4,8H2,2H3/b12-7-
• InChI Key: KKMPSZHBYPYXRY-GHXNOFRVSA-N
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C/C2=CC(=C(C(=C2)Br)OCC=C)Br)/SC1=O
• SMILES: COC(=O)CN1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC=C)Br)SC1=O

Description

Methyl {(5Z)-5-[3,5-dibromo-4-(prop-2-en-1-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate, commonly known as Methyl Dibromoacetate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl Dibromoacetate is not fully understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in microorganisms and cancer cells. Specifically, it has been shown to inhibit the activity of pyruvate kinase, which is essential for the metabolism of glucose in cancer cells. This leads to a decrease in energy production and cell death.
Biochemical and Physiological Effects:
Methyl Dibromoacetate has been found to have a number of biochemical and physiological effects. In addition to its antimicrobial and anticancer properties, it has been shown to have anti-inflammatory and antioxidant effects. It has also been found to modulate the expression of various genes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl Dibromoacetate in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for investigating the mechanisms of action of various microorganisms and for developing new antimicrobial agents. Additionally, its anticancer properties make it a promising candidate for cancer research. However, one limitation of using Methyl Dibromoacetate is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on Methyl Dibromoacetate. One area of interest is the development of new antimicrobial agents based on its structure and mechanism of action. Additionally, further investigation of its anticancer properties could lead to the development of new cancer therapies. Another area of interest is the study of its anti-inflammatory and antioxidant effects, which could have potential applications in the treatment of various diseases. Overall, Methyl Dibromoacetate is a promising compound with a wide range of potential applications in various scientific fields.

Synthesis Methods

Methyl Dibromoacetate is synthesized through a multi-step process that involves the reaction of 3,5-dibromo-4-(prop-2-en-1-yloxy)benzaldehyde with thiazolidine-2,4-dione in the presence of a base. The resulting product is then reacted with methyl iodide to obtain Methyl Dibromoacetate. This synthesis method has been optimized to achieve high yield and purity of the final product.

Scientific Research Applications

Methyl Dibromoacetate has been extensively studied for its potential applications in various scientific fields. In particular, it has been investigated for its antimicrobial, antifungal, and anticancer properties. Studies have shown that Methyl Dibromoacetate exhibits potent inhibitory effects against a wide range of microorganisms, including bacteria, fungi, and viruses. Additionally, it has been found to be effective against cancer cells, inhibiting their growth and inducing apoptosis.